Cas no 81761-81-1 ( )

• Product name: &nbsp
• CAS No: 81761-81-1
• MF: C₂₂H₂₅N₅O₃S
• MW: 439.530603170395
• CID: 987100
• PubChem ID: 341474

  Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-4-methyl-5,5-dioxo-1-phenylpyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide
• 81761-81-1
• NSC-373754
• DTXSID80321341
• NSC373754
•  

• Inchi： InChI=1S/C22H25N5O3S/c1-25(2)15-9-14-23-22(28)19-21-20(27(24-19)16-10-5-4-6-11-16)17-12-7-8-13-18(17)31(29,30)26(21)3/h4-8,10-13H,9,14-15H2,1-3H3,(H,23,28)
• InChI Key： JHPOFDBXVICGPX-UHFFFAOYSA-N
• SMILES： CN1C2=C(C3=CC=CC=C3S1(=O)=O)N(N=C2C(=O)NCCCN(C)C)C4=CC=CC=C4

Computed Properties

• Exact Mass: 439.16781085g/mol
• Monoisotopic Mass: 439.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų
• XLogP3: 2.3